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Compound of Interest

Compound Name: 1-(N-Pentyl)cyclopentanol
CAS No.: 194800-16-3
Cat. No.: B071556
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(N-Pentyl)cyclopentanol, a tertiary alcohol with the CAS number 194800-16-3, is a valuable
building block in organic synthesis.[1][2] Its unique structure, featuring a cyclopentyl ring and a
pentyl chain attached to a hydroxyl-bearing carbon, makes it a target of interest for the
development of novel chemical entities. This guide provides a comprehensive overview of its
synthesis, properties, and handling, with a focus on practical applications for professionals in
the research and development sectors.

Chemical and Physical Properties

A thorough understanding of the physicochemical properties of 1-(N-Pentyl)cyclopentanol is
fundamental to its application in research and development.
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Property Value Source

CAS Number 194800-16-3 [1][2]

Molecular Formula C10H200 [11[2][3]

Molecular Weight 156.27 g/mol [11[3]

IUPAC Name 1-pentylcyclopentan-1-ol [3]
1-(n-Amyl)cyclopentanol, 1-

Synonyms [2]
Pentylcyclopentanol

Appearance Colorless liquid (presumed)

N ) Not explicitly stated, but likely

Boiling Point
>150°C

Flash Point 82°C (180°F)

Vapor Pressure 0.0578 mmHg at 25°C [1]

Synthesis of 1-(N-Pentyl)cyclopentanol

The most common and efficient method for the synthesis of 1-(N-Pentyl)cyclopentanol is the

Grignard reaction.[4][5][6] This powerful carbon-carbon bond-forming reaction involves the

addition of an organomagnesium halide (Grignard reagent) to a carbonyl compound.[5][6]

Reaction Principle

The synthesis of this tertiary alcohol is achieved by reacting cyclopentanone with n-

pentylmagnesium bromide. The nucleophilic pentyl group of the Grignard reagent attacks the

electrophilic carbonyl carbon of cyclopentanone, leading to the formation of a magnesium

alkoxide intermediate. Subsequent acidic workup protonates the alkoxide to yield the final

product, 1-(N-Pentyl)cyclopentanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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